Cas no 1346640-64-9 ((3-bromo-5-(tert-butyl)phenyl)methanol)

• Product Name: (3-bromo-5-(tert-butyl)phenyl)methanol
• CAS No: 1346640-64-9
• MF: C₁₁H₁₅BrO
• MW: 243.14
• CID: 5075876
• Update Time: 2025-11-02

(3-bromo-5-(tert-butyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-bromo-5-(tert-butyl)phenyl)methanol

• Inchi： 1S/C11H15BrO/c1-11(2,3)9-4-8(7-13)5-10(12)6-9/h4-6,13H,7H2,1-3H3
• InChI Key： OWNKHQALKYQYFF-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(C(C)(C)C)=CC(Br)=C1

Additional information on (3-bromo-5-(tert-butyl)phenyl)methanol

Comprehensive Guide to (3-bromo-5-(tert-butyl)phenyl)methanol (CAS No. 1346640-64-9): Properties, Applications, and Market Insights

(3-bromo-5-(tert-butyl)phenyl)methanol (CAS No. 1346640-64-9) is a specialized organic compound widely used in pharmaceutical and chemical research. This brominated aromatic alcohol features a tert-butyl group, which enhances its stability and reactivity in synthetic applications. Researchers often search for "CAS 1346640-64-9 uses" or "synthesis of (3-bromo-5-(tert-butyl)phenyl)methanol" due to its growing importance in drug discovery and material science.

The molecular structure of (3-bromo-5-(tert-butyl)phenyl)methanol consists of a benzene ring substituted with bromine at the 3-position, a tert-butyl group at the 5-position, and a hydroxymethyl functional group. This unique arrangement makes it valuable for "cross-coupling reactions" and "polymer modification," two trending topics in modern chemistry. Its CAS registry number (1346640-64-9) helps scientists quickly identify this compound in databases and safety documentation.

In pharmaceutical applications, (3-bromo-5-(tert-butyl)phenyl)methanol serves as a key intermediate for developing novel therapeutic agents. Recent studies highlight its potential in creating "small molecule inhibitors" for cancer research, addressing the increasing demand for "targeted drug delivery systems." The compound's bromine atom allows for further functionalization, making it adaptable to various "medicinal chemistry" approaches.

The material science field utilizes 1346640-64-9 for developing advanced polymers with enhanced thermal stability. Industry professionals frequently inquire about "tert-butyl phenyl compounds for high-performance materials" as they seek alternatives to conventional additives. This compound's balanced properties contribute to innovations in "flame-retardant materials" and "specialty coatings," aligning with sustainability trends in manufacturing.

Market analysis shows growing interest in (3-bromo-5-(tert-butyl)phenyl)methanol across Asia-Pacific research centers, particularly for "electronic materials development." Suppliers report increased queries about "high-purity 1346640-64-9" specifications, reflecting stricter quality requirements in nanotechnology applications. The compound's stability under various conditions makes it suitable for "OLED precursor synthesis," a hot topic in display technology research.

Environmental considerations for (3-bromo-5-(tert-butyl)phenyl)methanol handling follow standard laboratory protocols for brominated compounds. Researchers emphasize proper "waste management of aromatic alcohols" in their publications, addressing ecological concerns in chemical industries. The tert-butyl group's steric effects contribute to the molecule's biodegradation profile, a subject of ongoing "green chemistry" investigations.

Analytical characterization of CAS 1346640-64-9 typically involves GC-MS, NMR spectroscopy, and HPLC methods. Quality control discussions often center on "purity determination of brominated phenols" and "residual solvent analysis," crucial for pharmaceutical-grade materials. These analytical protocols support the compound's application in "high-throughput screening" platforms, where consistency is paramount.

Future research directions for (3-bromo-5-(tert-butyl)phenyl)methanol may explore its potential in "metal-organic frameworks" (MOFs) and "catalysis systems." The scientific community shows particular interest in how its bromine moiety facilitates "C-C bond formation" reactions. These developments align with global searches for "efficient synthetic methodologies" and "atom-economical processes" in organic chemistry.

Storage recommendations for 1346640-64-9 emphasize protection from light and moisture in sealed containers. Technical datasheets commonly address "stability of tert-butyl aromatic compounds" under various conditions, a frequent concern for industrial users. Proper handling ensures the compound's performance in sensitive applications like "electronic chemical deposition" processes.

The global supply chain for (3-bromo-5-(tert-butyl)phenyl)methanol continues to expand, with manufacturers offering customized "bulk quantities of specialty alcohols" for research institutions. Market trends indicate rising demand for "halogenated building blocks" in drug discovery, positioning this compound as a valuable research chemical. Its versatility supports diverse applications from "agrochemical development" to "advanced material engineering."